Methyl 4-bromo-3-hydroxy-5-phenyl-2-thiophenecarboxylate
Description
Methyl 4-bromo-3-hydroxy-5-phenyl-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C12H9BrO3S and its molecular weight is 313.17 g/mol. The purity is usually 95%.
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Properties
CAS No. |
113589-27-8 |
|---|---|
Molecular Formula |
C12H9BrO3S |
Molecular Weight |
313.17 g/mol |
IUPAC Name |
methyl 4-bromo-3-hydroxy-5-phenylthiophene-2-carboxylate |
InChI |
InChI=1S/C12H9BrO3S/c1-16-12(15)11-9(14)8(13)10(17-11)7-5-3-2-4-6-7/h2-6,14H,1H3 |
InChI Key |
AHDLOEZGABYUKP-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C(C(=C(S1)C2=CC=CC=C2)Br)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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